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Compound of Interest

Compound Name: 6-Bromo-5-methoxyquinoline
CAS No.: 36022-95-4
Cat. No.: B3014496
Get Quote
& J

Introduction & Chemical Identity

6-Bromo-5-methoxyquinoline (CAS 36022-95-4) is a specialized heterocyclic building block
primarily utilized in the synthesis of kinase inhibitors and antimalarial pharmacophores. As a
halogenated quinoline derivative, it presents specific handling challenges related to its potential
for nucleophilic aromatic substitution and biological activity.

This guide moves beyond basic MSDS data to provide a "field-proven™ operational framework.
It is designed for researchers requiring high-fidelity safety protocols during synthesis,
purification, and biological assay preparation.

Physicochemical Properties Table[1][2]
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Property Data Source/Note
Chemical Name 6-Bromo-5-methoxyquinoline

CAS Number 36022-95-4 [1][2]
Molecular Formula C10HsBrNO

Molecular Weight 238.08 g/mol [2]

. . ) Observed in synthesis
Physical State Solid (Powder/Crystalline)
workflows

B DMSO, Methanol, ) N
Solubility ) Lipophilic nature
Dichloromethane

] ] Not widely published; B o
Melting Point Empirical estimation
Analogues range 60-120°C

. _ Depends on oxidation
Appearance Off-white to dark brown solid )
state/purity

Hazard Identification & GHS Classification

While often categorized under generic "Irritant” codes in catalog databases, the quinoline
scaffold warrants a more rigorous risk assessment due to potential genotoxic liabilities
associated with planar aromatic nitrogen heterocycles.

GHS Label Elements

Signal Word:WARNING[1][2][3]
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Hazard Statement (H-

Description Mechanistic Insight
Code)
Quinoline core metabolism can
H302 Harmful if swallowed produce epoxide
intermediates.
Lipophilicity allows dermal
H315 Causes skin irritation penetration; basic nitrogen
interacts with skin lipids.
Crystalline dust acts as a
H319 Causes serious eye irritation mechanical and chemical
irritant.
] S Mucosal membrane irritation
H335 May cause respiratory irritation

upon inhalation of fines/dust.

Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

Toxicological Profile & Expert Assessment
Acute Toxicity

Experimental LD50 data for this specific isomer is limited. However, "read-across" toxicology
from the structural parent, Quinoline (CAS 91-22-5), and related isomers (e.g., 6-
bromoquinoline) suggests moderate acute oral toxicity.

e Mechanism: Cytochrome P450-mediated oxidation (likely CYP2A6 or CYP3A4) can generate
reactive epoxide intermediates at the 2,3-position or N-oxide species.

e Risk: Ingestion or high-dose inhalation may lead to hepatic strain.
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Genotoxicity & Mutagenicity

Researchers must treat 6-Bromo-5-methoxyquinoline as a suspected genotoxin until proven
otherwise.

o Rationale: Planar tricyclic and bicyclic aza-arenes can intercalate into DNA. While the
methoxy and bromo substituents may alter metabolic activation, the core scaffold retains
potential for Ames-positive results.

o Protocol Implication: Double-gloving and the use of a localized exhaust (fume hood) are non-
negotiable.

Safe Handling & Engineering Controls

This section details the operational workflow to minimize exposure. The causality here is
simple: Containment prevents contamination.

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 (minimum) for solid weighing; Half-mask respirator with organic vapor/acid
gas cartridges if heating or generating aerosols.

o Dermal: Nitrile gloves (double-layered, 0.11 mm min thickness). Replace immediately upon
splash contact.

o Ocular: Chemical splash goggles. Safety glasses are insufficient for fine powders that can
drift.

Handling Workflow Diagram

The following Graphviz diagram outlines the logic flow for safe handling from storage to
reaction.
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Figure 1: Operational workflow for handling 6-Bromo-5-methoxyquinoline, emphasizing
containment at the weighing and solubilization stages.

Emergency Response Protocols

In the event of exposure, immediate action mitigates long-term damage. This protocol is self-
validating: the steps prioritize rapid dilution and removal of the agent.

Exposure Logic Diagram
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Figure 2: Decision logic for emergency response. Immediate dilution/removal is the priority
before medical transport.

Spill Cleanup

o Evacuate: Clear the immediate area of non-essential personnel.
e PPE Up: Don full PPE (Goggles, Double Gloves, Lab Coat).

o Contain: If solid, cover with wet paper towels to prevent dust. If liquid solution, absorb with
sand or vermiculite.

o Clean: Wipe area with 10% bleach solution (oxidizes residuals) followed by ethanol.

» Dispose: Place all materials in a sealed "Hazardous Waste - Toxic/Halogenated" container.

Experimental Protocol: Synthesis & Purification
Note

Note: This section provides context for the "dark brown solid" appearance often encountered.

When synthesized via the Skraup reaction or bromination of 5-methoxyquinoline, the product
often co-elutes with tarry impurities.

 Purification: The compound is typically purified via column chromatography.
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« Safety Check: During rotovap concentration, ensure the water bath is <50°C to prevent
thermal decomposition which may release brominated vapors.

« Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C to prevent oxidation of the
methoxy group or hydrolysis of the bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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